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Oxybis(methyl-2,1-ethanediyl)

diacrylate

Cat. No.: B1227051 Get Quote

An In-depth Technical Guide to Oxybis(methyl-2,1-
ethanediyl) diacrylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Oxybis(methyl-2,1-ethanediyl) diacrylate, a monomer widely utilized in polymer

chemistry. While its primary applications are in industrial settings, its potential use in the

formulation of hydrogels for biomedical applications, such as drug delivery and tissue

engineering, is an emerging area of interest for researchers.

Core Chemical Information
Oxybis(methyl-2,1-ethanediyl) diacrylate, also known as dipropylene glycol diacrylate

(DPGDA), is a difunctional acrylate monomer. Its chemical structure consists of a dipropylene

glycol ether core with acrylate groups at both ends. This structure allows it to readily undergo

polymerization upon exposure to ultraviolet (UV) or electron beam (EB) radiation, forming

cross-linked polymer networks.
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Identifier Value

Chemical Formula C₁₂H₁₈O₅[1][2][3][4]

Molecular Weight 242.27 g/mol [1][5][6][7]

CAS Number 57472-68-1[1][2][5][6]

Physicochemical Properties
The physical and chemical properties of Oxybis(methyl-2,1-ethanediyl) diacrylate make it

suitable for a variety of applications, from high-performance coatings to potentially

biocompatible materials.

Property Value

Appearance Colorless to pale yellow liquid[5]

Boiling Point 119-121°C at 0.8 mm Hg[6][8]

Density Approximately 1.049 - 1.05 g/cm³

Viscosity (at 25°C) 5-15 cps[2][9]

Solubility
Soluble in common organic solvents like

alcohols, ethers, and aromatic hydrocarbons.[5]

Purity Typically ≥95%[1][2]

Potential Application in Drug Delivery: A General
Experimental Workflow
While specific experimental protocols for Oxybis(methyl-2,1-ethanediyl) diacrylate in drug

delivery are not widely published, a general workflow for the development and characterization

of a diacrylate-based hydrogel for drug delivery is presented below. This protocol is based on

established methodologies in the field of biomaterials science.
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Experimental Protocol: Hydrogel Formulation and
Characterization

Hydrogel Synthesis:

Prepare a precursor solution by dissolving Oxybis(methyl-2,1-ethanediyl) diacrylate in a

biocompatible solvent (e.g., phosphate-buffered saline with a small amount of a co-solvent

if necessary).

Add a photoinitiator (e.g., Irgacure 2959) to the solution at a concentration of 0.5-1%

(w/w).

Introduce the therapeutic agent (drug) to be encapsulated into the precursor solution and

mix thoroughly.

Transfer the solution into a mold of the desired shape and size.

Expose the mold to UV light of a specific wavelength and intensity for a defined period to

induce photopolymerization and hydrogel formation.

Physicochemical Characterization:

Swelling Behavior: Immerse the prepared hydrogel in a relevant buffer solution (e.g., PBS

at 37°C) and measure its weight at regular intervals until equilibrium is reached to

determine the swelling ratio.

Mechanical Testing: Perform compression or tensile tests to determine the mechanical

properties of the hydrogel, such as Young's modulus and compressive strength.

Drug Loading and Encapsulation Efficiency: Dissolve a known amount of the drug-loaded

hydrogel in a suitable solvent and quantify the drug content using techniques like UV-Vis

spectroscopy or HPLC.

In Vitro Drug Release Study:

Place the drug-loaded hydrogel in a release medium (e.g., PBS at 37°C) with constant

agitation.
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At predetermined time points, withdraw aliquots of the release medium and replace with

fresh medium.

Quantify the drug concentration in the collected aliquots to determine the cumulative drug

release profile over time.

Biocompatibility Assessment:

Conduct in vitro cytotoxicity assays (e.g., MTT or LDH assay) using relevant cell lines to

evaluate the biocompatibility of the hydrogel.

Further in vivo studies may be required to assess the material's biocompatibility in a living

organism.

Below is a diagram illustrating the logical workflow for evaluating a diacrylate-based hydrogel

for drug delivery applications.
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Hydrogel Formulation
(Diacrylate + Photoinitiator + Drug)

UV Photopolymerization

Physicochemical Characterization In Vitro Drug Release Study Biocompatibility Assessment
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Define Target Properties
(e.g., Flexibility, Strength)

In Silico Monomer Design
(Modify Diacrylate Structure)

Molecular Dynamics Simulation
(Predictive Modeling)

Analysis of Predicted Properties

Selection of Promising Candidates

Experimental Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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